5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide

• Molecular Formula: C23H22Cl2N2O4
• Molecular Weight: 461.3 g/mol
• IUPAC Name: 5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C23H22Cl2N2O4/c1-3-4-5-22(28)27-18-9-7-15(13-21(18)30-2)26-23(29)20-11-10-19(31-20)16-12-14(24)6-8-17(16)25/h6-13H,3-5H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: PBMPBJJNRUSRKD-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)OC

Description

5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide is a chemical compound that belongs to the class of furan carboxamides. It is a synthetic compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide is not fully understood. However, it has been suggested that it may exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a key role in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide exhibits anti-inflammatory and analgesic effects in animal models. It has also been shown to have potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for the treatment of various diseases. Another direction is to study its potential applications in other fields such as agriculture and environmental science. Additionally, further studies are needed to fully understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of 5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide involves the reaction of 2,5-dichlorobenzoic acid with 3-methoxy-4-aminobenzoyl pentanoic acid in the presence of thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with furan-2-carboxamide in the presence of a base to yield the final product.

Scientific Research Applications

5-(2,5-dichlorophenyl)-N-[3-methoxy-4-(pentanoylamino)phenyl]furan-2-carboxamide has been studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been studied for its potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.